N-(5-chloro-2-methoxyphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(1,3-dimethyl-2,4-dioxo-7-thiophen-2-ylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C21H18ClN5O4S2/c1-26-18-16(20(29)27(2)21(26)30)19(25-17(24-18)14-5-4-8-32-14)33-10-15(28)23-12-9-11(22)6-7-13(12)31-3/h4-9H,10H2,1-3H3,(H,23,28)
• InChI Key: LUUKVRTXFCFOQG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CS3)SCC(=O)NC4=C(C=CC(=C4)Cl)OC)C(=O)N(C1=O)C
• Molecular Formula: C21H18ClN5O4S2
• Molecular Weight: 504.0 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18ClN5O4S2 and its molecular weight is 503.98. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

A study by Abu‐Hashem, Al-Hussain, and Zaki (2020) explored the synthesis of novel heterocyclic compounds, including N-(5-chloro-2-methoxyphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide. These compounds were tested for cyclooxygenase-1/cyclooxygenase-2 inhibition and displayed analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Pharmacokinetics and Clinical Trials

Dong et al. (2016) discussed the thiouracil derivative PF-06282999, which is an irreversible inactivator of myeloperoxidase. This compound is in clinical trials for cardiovascular diseases. Its pharmacokinetics were studied across animals and humans, revealing insights into its metabolism and elimination mechanisms (Dong et al., 2016).

Radiochemical Applications

Dollé et al. (2008) reported on the radiosynthesis of a compound related to N-(5-chloro-2-methoxyphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide. This was used as a selective radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (Dollé et al., 2008).

Interaction with Cytochrome P450

Moscovitz et al. (2018) explored the interaction of PF-06282999 with cytochrome P450 3A4. They found that it is an inducer of CYP3A4 mRNA and midazolam-1′-hydroxylase activity in human hepatocytes (Moscovitz et al., 2018).

Anticonvulsant Properties

Severina et al. (2020) synthesized new derivatives of N-(5-chloro-2-methoxyphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide and evaluated them as anticonvulsant agents. Their study demonstrated moderate anticonvulsant activity in rats (Severina et al., 2020).